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Compound of Interest

1-Benzothiophene-5-carboxylic
Compound Name: d
aci

cat. No.: B1273733

An In-depth Examination for Researchers, Scientists, and Drug Development Professionals

Executive Summary

1-Benzothiophene-5-carboxylic acid is a heterocyclic compound of significant interest in
medicinal chemistry and materials science. As a key building block for more complex
molecules, a thorough understanding of its structural and chemical properties is paramount for
its effective application. This technical guide provides a comprehensive overview of the
available data for 1-benzothiophene-5-carboxylic acid. Notably, a definitive experimental
crystal structure for this specific isomer is not publicly available in prominent crystallographic
databases as of the latest searches. Consequently, this document summarizes its known
physicochemical properties, outlines general synthetic and analytical methodologies, and
discusses the broader biological context of benzothiophene derivatives.

Physicochemical Properties

While the complete crystal structure remains elusive, several key physicochemical properties of
1-benzothiophene-5-carboxylic acid have been reported. These parameters are crucial for
its handling, formulation, and application in synthetic protocols. The compound typically
presents as a white solid, indicating a stable crystalline form at ambient conditions.
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Property Value Reference
Molecular Formula C9H602S [1112]
Molecular Weight 178.21 g/mol [1][2]
CAS Number 2060-64-2 [2]
Melting Point 207-208 °C
Predicted pKa ~4.13
IUPAC Name 1-:3nzothiophene-5-carboxy|ic (2]
aci

Synthesis and Crystallization: A Generalized
Approach

Detailed experimental protocols for the specific synthesis and crystallization of 1-
benzothiophene-5-carboxylic acid are not readily available in the reviewed literature.
However, general methods for the synthesis of benzothiophene derivatives are well-
documented and can be adapted for this target molecule.

Synthetic Strategies

The construction of the benzothiophene core can be achieved through various synthetic routes.
One common approach involves the cyclization of a substituted thiophenol derivative. For the
synthesis of carboxylic acid-substituted benzothiophenes, the carboxyl group can be
introduced either prior to the cyclization or by functionalization of the benzothiophene scaffold.
Friedel-Crafts acylation of benzothiophene is a known method to introduce functional groups,
which can then be further modified to a carboxylic acid.

General Experimental Workflow for Synthesis and
Crystallization

The following diagram illustrates a generalized workflow for the synthesis, purification, and
crystallization of a benzothiophene carboxylic acid derivative, culminating in structural analysis.
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A generalized workflow for the synthesis and structural analysis of a crystalline organic
compound.

Single Crystal Growth for X-ray Diffraction

Obtaining high-quality single crystals is a prerequisite for X-ray crystallographic analysis.
Common techniques for growing single crystals of organic molecules like 1-benzothiophene-
5-carboxylic acid include:

e Slow Evaporation: A solution of the purified compound in a suitable solvent (or solvent
mixture) is allowed to evaporate slowly at a constant temperature.

» Vapor Diffusion: A solution of the compound is placed in a small, open container within a
larger sealed vessel containing a more volatile solvent in which the compound is less soluble
(the "anti-solvent"). Slow diffusion of the anti-solvent vapor into the compound'’s solution
reduces its solubility, promoting crystallization.

o Cooling Crystallization: A saturated solution of the compound at an elevated temperature is
slowly cooled, leading to a decrease in solubility and subsequent crystal growth.

The choice of solvent is critical and often determined empirically. Solvents such as toluene,
heptane, and various alcohols are frequently employed for the crystallization of aromatic
carboxylic acids.

Structural Determination by X-ray Crystallography

Should single crystals of 1-benzothiophene-5-carboxylic acid be obtained, the following
experimental protocol for single-crystal X-ray diffraction would be employed to determine its
three-dimensional structure.

o Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a
goniometer head.

o Data Collection: The mounted crystal is placed in an X-ray diffractometer. The crystal is
cooled (typically to 100 K) to minimize thermal vibrations. X-rays are directed at the crystal,
and the diffraction pattern is recorded as the crystal is rotated.
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 Structure Solution and Refinement: The collected diffraction data is processed to determine
the unit cell parameters and space group. The structure is then solved using direct methods
or Patterson methods, followed by refinement using least-squares methods. This process
yields the precise atomic coordinates, bond lengths, bond angles, and other crystallographic
parameters. The software packages SHELXS and SHELXL are commonly used for structure
solution and refinement.

Biological Significance of the Benzothiophene
Scaffold

The benzothiophene ring system is a prominent scaffold in a variety of biologically active
compounds.[3] Derivatives have shown a broad spectrum of pharmacological activities, making
them attractive targets for drug discovery and development. Some of the notable biological
activities associated with benzothiophene derivatives include:

» Anticancer: Certain derivatives have been investigated for their potential to inhibit tumor
growth.

e Anti-inflammatory: The scaffold is present in molecules with anti-inflammatory properties.

o Antimicrobial: Antibacterial and antifungal activities have been reported for some
benzothiophene compounds.

e Enzyme Inhibition: Specific derivatives have been shown to inhibit various enzymes, which is
a common mechanism of action for many drugs.

The following diagram illustrates the relationship between the core benzothiophene scaffold
and its potential therapeutic applications.
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The 1-benzothiophene scaffold gives rise to diverse derivatives with a range of potential
therapeutic applications.

Conclusion and Future Outlook

1-Benzothiophene-5-carboxylic acid remains a molecule of high interest due to its role as a
versatile synthetic intermediate for the development of novel pharmaceuticals and functional
materials. While a definitive experimental crystal structure is currently unavailable, this guide
provides a foundational understanding of its known properties and the general methodologies
required for its synthesis and structural characterization. The elucidation of its precise solid-
state structure through single-crystal X-ray diffraction would be a valuable contribution to the
field, enabling a deeper understanding of its intermolecular interactions and providing a basis
for computational modeling and rational drug design. Future research efforts should be directed
towards the successful crystallization of this compound and the subsequent determination of its
crystal structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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